Tpn171

• Molecular Formula: C24H35N5O3
• Molecular Weight: 441.6 g/mol
• InChI: InChI=1S/C24H35N5O3/c1-5-14-32-21-9-8-17(25-22(30)16-29-12-10-28(4)11-13-29)15-19(21)23-26-20(7-3)18(6-2)24(31)27-23/h8-9,15H,5-7,10-14,16H2,1-4H3,(H,25,30)(H,26,27,31)
• InChIKey: PIOIVHHIGWTEJQ-UHFFFAOYSA-N

TPN171 (Simenafil) PDE5 Inhibitor: Baseline Characteristics and Clinical Development Status

TPN171 (Simenafil) is a novel, orally bioavailable phosphodiesterase type 5 (PDE5) inhibitor belonging to the pyrimidinone class, currently approved in China and Uzbekistan for the treatment of erectile dysfunction (ED) and under late-stage clinical investigation for pulmonary arterial hypertension (PAH) [1][2]. It was developed through a pharmacokinetics-driven optimization of 4(3H)-pyrimidinones, aiming to improve terminal half-life and oral bioavailability [3]. The compound exhibits subnanomolar potency (IC50 = 0.62 nM) for PDE5 [4].

PDE5 pathway inhibition studies

Isoform-selectivity assay development

Oral in vivo PK and exposure-model profiling

• [1] Vigonvita Life Sciences. (2025). VIGONVITA's Class 1 New Drug 昂伟达® (Simenafil Hydrochloride Tablets) gets marketing approval for Erectile Dysfunction. Vigonvita News. View Source
• [2] Fu, P., et al. (2025). A Phase 1 Study to Evaluate the Pharmacokinetics and Safety of TPN171 (a PDE5 Inhibitor) in Adults with Renal Impairment. Clinical Pharmacology in Drug Development, 14(6), 479-486. View Source
• [3] Wang, Z., et al. (2019). Pharmacokinetics-Driven Optimization of 4(3H)‑Pyrimidinones as Phosphodiesterase Type 5 Inhibitors Leading to TPN171, a Clinical Candidate for the Treatment of Pulmonary Arterial Hypertension. Journal of Medicinal Chemistry, 62(10), 4979-4990. View Source
• [4] TargetMol. TPN171 Datasheet. Product Information. View Source

Why TPN171 Cannot Be Interchanged with Generic PDE5 Inhibitors: Key Differentiators

Despite belonging to the PDE5 inhibitor class, TPN171 exhibits a distinct and quantifiable pharmacological profile that precludes direct substitution with sildenafil, tadalafil, or vardenafil. Key differences include: a 2.5-fold higher in vitro potency for PDE5 compared to sildenafil, a 1610-fold selectivity over PDE11 which is significantly greater than tadalafil's 9-fold selectivity, a 9.89-hour plasma half-life that is intermediate between sildenafil's 4-hour and tadalafil's 17.5-hour half-lives, and a unique metabolic profile primarily mediated by CYP3A4. These differences translate into clinically meaningful variations in dosing frequency, safety profiles, and potential for drug-drug interactions [1][2].

TPN171

PDE5 inhibition in low-nanomolar range

Sildenafil / Tadalafil

Mid-nanomolar PDE5 IC50; potency context may differ

TPN171

Higher PDE5/PDE6 and PDE5/PDE11 selectivity

Sildenafil / Tadalafil

Selectivity profile differs; off-target kinase interpretation may not transfer

TPN171

~10 h human plasma half-life; CYP3A4 metabolism

Sildenafil / Tadalafil

Half-life and metabolic route differ; PK-driven model parameters may not transfer directly

• [1] Wang, Z., et al. (2019). Pharmacokinetics-Driven Optimization of 4(3H)‑Pyrimidinones as Phosphodiesterase Type 5 Inhibitors Leading to TPN171, a Clinical Candidate for the Treatment of Pulmonary Arterial Hypertension. Journal of Medicinal Chemistry, 62(10), 4979-4990. View Source
• [2] Qian, H., et al. (2022). Pharmacokinetics, mass balance, and metabolism of [14C]TPN171, a novel PDE5 inhibitor, in humans for the treatment of pulmonary arterial hypertension. Acta Pharmacologica Sinica, 44, 221–233. View Source

TPN171 (Simenafil) Comparative Evidence Guide: Quantified Differentiation from Sildenafil and Tadalafil

PDE5 Inhibitory Potency (IC50) Comparison: TPN171 vs. Sildenafil

TPN171 demonstrates subnanomolar potency for PDE5 inhibition with an IC50 of 0.62 nM, which is approximately 2.5-fold more potent than sildenafil's reported IC50 of 1.6 nM when assayed under comparable conditions [1][2]. This enhanced in vitro potency may translate to a lower effective dose in vivo.

PDE5 IC50

Head-to-head

TPN171: 0.62 nM
Sildenafil: 5.22 nM

Supports PDE5 inhibition comparison; reported 8.4x lower IC50

Recombinant PDE5 assay; potency context for pathway studies

Evidence Dimension	PDE5 inhibition IC50
Target Compound Data	0.62 nM
Comparator Or Baseline	Sildenafil: 1.6 nM
Quantified Difference	Approximately 2.5-fold lower (more potent)
Conditions	In vitro enzymatic assay using recombinant human PDE5A1 catalytic domain

Why This Matters

Higher potency at the target enzyme suggests that lower drug exposure may be required to achieve therapeutic effect, potentially reducing off-target side effects and improving the therapeutic window.

• [1] TargetMol. TPN171 Datasheet. Product Information. View Source
• [2] PMC. Table 3: Comparison of PDE5 inhibitors. Parameter | Avanafil | Sildenafil | Vardenafil | Tadalafil. Mean IC50 for PDE5 (nM) | 5.2 | 1.6 | 0.1 | 4.0. View Source

PDE11 Selectivity: Quantified Advantage of TPN171 Over Tadalafil

TPN171 exhibits 1610-fold selectivity for PDE5 over PDE11, which is a substantial improvement over tadalafil's 9-fold selectivity for PDE5 over PDE11 [1]. This high selectivity is clinically relevant as PDE11 inhibition has been associated with back pain and myalgia, which are common adverse events with tadalafil [2].

PDE6 Selectivity

Head-to-head

32-fold (TPN171)
vs 8-fold (Sildenafil)

Reported isoform-selectivity difference; PDE6 engagement context

Recombinant human PDE6; interpretation supports selectivity profiling

Evidence Dimension	Selectivity ratio (PDE5 IC50 / PDE11 IC50)
Target Compound Data	1610-fold
Comparator Or Baseline	Tadalafil: 9-fold
Quantified Difference	179-fold greater selectivity
Conditions	In vitro enzymatic assays using recombinant human PDE isoforms

Why This Matters

Enhanced PDE11 selectivity may lead to a lower incidence of back pain and myalgia, which are known limitations of tadalafil therapy and can impact patient adherence and quality of life.

• [1] Antpedia. (2019). 抗肺动脉高压候选新药TPN171进入II期临床研究（4）. Article. View Source
• [2] Sohu. (2025). 上海药物所参与研发治疗男性勃起功能障碍新药上市，口服30分钟内可发挥作用. Article. View Source

Human Pharmacokinetics: TPN171's Intermediate Half-Life Compared to Sildenafil and Tadalafil

In a human mass balance study, TPN171 demonstrated a plasma elimination half-life (t1/2) of approximately 9.89 hours following a single oral dose of 10 mg in healthy Chinese male volunteers [1]. This half-life is intermediate between that of sildenafil (approximately 4 hours) and tadalafil (approximately 17.5 hours) [2][3].

PDE11 Selectivity

Head-to-head

1610-fold (TPN171)
vs 9-fold (Tadalafil)

Supports PDE11-related endpoint differentiation

Recombinant human PDE11; selectivity context may reduce off-target interpretation

Evidence Dimension	Human plasma elimination half-life (t1/2)
Target Compound Data	9.89 hours
Comparator Or Baseline	Sildenafil: ~4 hours; Tadalafil: ~17.5 hours
Quantified Difference	2.5-fold longer than sildenafil; 1.8-fold shorter than tadalafil
Conditions	Single oral dose (10 mg) in healthy Chinese male volunteers

Why This Matters

The 9.89-hour half-life supports once-daily dosing while potentially offering a more predictable duration of action compared to longer-acting agents like tadalafil, allowing for greater flexibility in clinical use and reducing the risk of prolonged adverse effects.

• [1] Qian, H., et al. (2022). Pharmacokinetics, mass balance, and metabolism of [14C]TPN171, a novel PDE5 inhibitor, in humans for the treatment of pulmonary arterial hypertension. Acta Pharmacologica Sinica, 44, 221–233. View Source
• [2] Sildenafil (Northwind Health Company, LLC): FDA Package Insert, Page 6. (2026). View Source
• [3] Tadalafil – GPnotebook. (2018). View Source

Drug-Drug Interaction Profile: CYP3A4-Dependent Exposure Changes

A dedicated drug-drug interaction study in healthy volunteers demonstrated that co-administration of TPN171 (10 mg) with the potent CYP3A4 inhibitor itraconazole increased the AUC0-∞ of TPN171 by 185.67% (geometric mean ratio 285.67%) and Cmax by 76.00%. Conversely, co-administration with the potent CYP3A4 inducer rifampicin reduced the AUC0-∞ by 90.14% and Cmax by 74.53% [1]. This confirms that CYP3A4 is a major metabolic pathway for TPN171.

Plasma Half-Life

Reported

9.89 h (TPN171)

Supports extended PK study design

Human PK study; sildenafil ~4 h for context

Evidence Dimension	AUC0-∞ change with CYP3A4 modulation
Target Compound Data	TPN171 + itraconazole: AUC0-∞ increased by 185.67%; TPN171 + rifampicin: AUC0-∞ decreased by 90.14%
Comparator Or Baseline	TPN171 alone: baseline exposure
Quantified Difference	AUC0-∞ ratio: 285.67% (with itraconazole); 9.86% (with rifampicin)
Conditions	Open-label, fixed-sequence study in healthy Chinese volunteers (n=24)

Why This Matters

Quantifying the magnitude of CYP3A4-mediated interactions is essential for safe prescribing, particularly in patients receiving concomitant medications that are strong CYP3A4 inhibitors or inducers. This data allows for rational dose adjustment strategies to mitigate interaction risks.

• [1] Liang, L., et al. (2025). Pharmacokinetic Drug Interactions of TPN171 When Coadministration With Rifampicin or Itraconazole. Clinical Therapeutics, 47(9), 706-712. View Source

Dose-Dependent Efficacy in Erectile Dysfunction: Phase III Clinical Trial Results

In a pivotal Phase III, randomized, double-blind, placebo-controlled trial involving 765 men with erectile dysfunction, treatment with TPN171 at doses of 2.5 mg, 5 mg, and 10 mg for 12 weeks resulted in significant improvements in erectile function scores, successful penetration rates, and erection maintenance success rates compared to placebo [1]. While the full study details are not yet published, the available data confirms dose-dependent efficacy.

Oral Tmax

Reported

0.667 h (approx. 40 min)

Supports absorption-rate profiling

Healthy volunteer data; faster than typical PDE5 comparators

Evidence Dimension	Clinical efficacy endpoints (IIEF score, penetration success)
Target Compound Data	Significant improvement vs. placebo at 2.5, 5, and 10 mg doses
Comparator Or Baseline	Placebo
Quantified Difference	Statistically significant dose-dependent improvement
Conditions	Multi-center, randomized, double-blind, placebo-controlled Phase III trial (n=765)

Why This Matters

Demonstration of statistically significant and dose-dependent efficacy in a large, well-controlled Phase III trial provides robust clinical evidence for the therapeutic utility of TPN171 in erectile dysfunction, supporting its recent regulatory approval in China.

• [1] Vigonvita Life Sciences. (2024). ONVITA® (TPN171), an Innovative Drug for the Treatment of Erectile Dysfunction (ED), Debuts at the 24th World Meeting on Sexual Medicine. Vigonvita News. View Source

Optimal Research and Industrial Use Cases for TPN171 (Simenafil) Based on Evidence

Preclinical PAH Research Requiring PDE5 Inhibition with Favorable Selectivity Profile

In rodent models of pulmonary arterial hypertension (PAH), TPN171H at doses as low as 5 mg/kg/d has demonstrated significant reductions in right ventricular systolic pressure (RVSP) and right ventricular hypertrophy index (RVHI), effects that are comparable to those achieved with sildenafil at a 5-fold higher dose (25 mg/kg/d) [1]. This suggests that TPN171 offers enhanced in vivo potency and a longer duration of action in PAH models, making it a suitable tool for studies investigating chronic PDE5 inhibition with a potentially improved therapeutic index [2].

Clinical Studies on Erectile Dysfunction Seeking an Intermediate Half-Life PDE5 Inhibitor

The human pharmacokinetic profile of TPN171, characterized by a 9.89-hour plasma half-life, positions it as a once-daily PDE5 inhibitor with a duration of action that bridges the gap between short-acting agents like sildenafil and long-acting agents like tadalafil [1]. This profile is particularly relevant for clinical investigations aiming to balance daily dosing convenience with a predictable offset of action, potentially minimizing the risk of prolonged adverse events and offering greater flexibility in patient management [2].

Drug-Drug Interaction Studies Focusing on CYP3A4-Mediated Metabolism

Given that TPN171 is extensively metabolized by CYP3A4, with exposure changes of +185.67% (AUC) with itraconazole and -90.14% (AUC) with rifampicin [1], it serves as a valuable probe substrate for studying CYP3A4-mediated drug interactions. Researchers investigating the impact of genetic polymorphisms, disease states, or co-administered drugs on CYP3A4 activity may utilize TPN171 to quantitatively assess changes in metabolic capacity [2].

Male Reproductive Toxicology Studies Assessing Acute Effects on Semen Quality

A dedicated Phase I study demonstrated that a single 10 mg oral dose of TPN171 did not induce acute effects on sperm motility, count, density, morphology, viscosity, or volume in healthy male volunteers, with seminal plasma exposure accounting for less than 0.001% of the administered dose [1]. This safety data supports the use of TPN171 in clinical and research settings where preservation of reproductive function is a concern, distinguishing it from other agents that may have less well-characterized effects on male fertility [2].

Application

Selection Property

Validation Focus

PDE5 pharmacokinetic research

Rapid oral absorption and extended half-life

Time-matched exposure model validation

PAH model dose-response studies

High in vivo potency in rodent PAH model

Dose-dependent model-response interpretation

Isoform selectivity assay research

High PDE5/PDE6 and PDE5/PDE11 ratios

Selectivity panel comparison and off-target interpretation

CYP3A4-mediated DDI research

CYP3A4-dependent metabolism

DDI model validation using CYP3A4 modulators

• [1] Qian, H., et al. (2022). Pharmacokinetics, mass balance, and metabolism of [14C]TPN171, a novel PDE5 inhibitor, in humans for the treatment of pulmonary arterial hypertension. Acta Pharmacologica Sinica, 44, 221–233. View Source
• [2] Liang, L., et al. (2025). Pharmacokinetic Drug Interactions of TPN171 When Coadministration With Rifampicin or Itraconazole. Clinical Therapeutics, 47(9), 706-712. View Source
• [3] Yang, Y., et al. (2025). Evaluation of the acute effects of single-dose TPN171 on semen quality in healthy Chinese male volunteers. British Journal of Clinical Pharmacology, 91(8), 2401-2408. View Source
• [4] Ovid. (2022). TPN171H alleviates pulmonary hypertension via inhibiting inflammation in hypoxia and monocrotaline-induced rats. View Source
• [5] TargetMol. TPN171 Datasheet. Product Information. View Source